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Compound of Interest

Compound Name: Ceplignan

Cat. No.: B12391908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity
Ceplignan, a lignan derivative of significant interest in pharmaceutical research, possesses a

complex and well-defined chemical structure.[1] Its systematic name, as defined by the

International Union of Pure and Applied Chemistry (IUPAC), is (2S,3R)-2-(4-hydroxy-3-

methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid.[2]

This nomenclature precisely describes the arrangement of its constituent atoms and

stereochemistry.

The molecular formula of Ceplignan is C₁₈H₁₈O₇, and it has a molecular weight of

approximately 346.3 g/mol .[1][2][3]

Structural Representation
The two-dimensional chemical structure of Ceplignan is depicted below, illustrating the

connectivity of its atoms.
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Figure 1: 2D Chemical Structure of Ceplignan.

The structure reveals a dihydrobenzofuran core, which is characteristic of many neolignans.

Key functional groups include a carboxylic acid, two hydroxyl groups (one phenolic and one

primary alcohol), and two methoxy groups. The stereochemistry at the C2 and C3 positions of

the dihydrobenzofuran ring is specified as (2S, 3R), which is crucial for its biological activity.

Physicochemical Properties
A summary of the key physicochemical properties of Ceplignan is provided in the table below.

This data is essential for understanding its behavior in biological systems and for formulation

development.
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Property Value Source

Molecular Formula C₁₈H₁₈O₇
PubChem[2], ScreenLib[3],

Biosynth[1]

Molecular Weight 346.3 g/mol
PubChem[2], ScreenLib[3],

Biosynth[1]

IUPAC Name

(2S,3R)-2-(4-hydroxy-3-

methoxyphenyl)-3-

(hydroxymethyl)-7-methoxy-

2,3-dihydro-1-benzofuran-5-

carboxylic acid

PubChem[2]

CAS Number 185244-78-4 ScreenLib[3], Biosynth[1]

Type of Compound Lignan ScreenLib[3], Biosynth[1]

Physical Description Powder ScreenLib[3]

Boiling Point 540.6±50.0 °C at 760 mmHg MySkinRecipes[4]

Storage Conditions 2-8°C, sealed, dry, light-proof MySkinRecipes[4]

Experimental Protocols & Further Research
While the fundamental chemical structure of Ceplignan is well-established, a comprehensive

understanding of its biological activity necessitates detailed experimental investigation. Further

research into its synthesis, purification, and characterization would rely on standard organic

chemistry techniques.

To provide a more in-depth guide, subsequent sections would typically detail the experimental

protocols for its isolation from natural sources or its total synthesis in the laboratory. This would

include specifics on chromatography techniques (e.g., HPLC) for purification and spectroscopic

methods (e.g., NMR, Mass Spectrometry) for structural elucidation and confirmation.

Furthermore, to explore its biological effects, protocols for in vitro and in vivo assays would be

presented. For instance, its potential antioxidant and anti-inflammatory properties would be

investigated using assays that measure free radical scavenging activity or the inhibition of

inflammatory markers.
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Signaling pathway analysis would involve techniques such as Western blotting, qPCR, and

reporter gene assays to determine how Ceplignan modulates specific cellular pathways. The

logical flow of such experimental investigations can be visualized as follows:
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Click to download full resolution via product page

Diagram 1: General experimental workflow for the investigation of Ceplignan.

This document will be updated with specific experimental details and data as further research

becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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